Cas no 1806307-82-3 (Methyl 2-amino-6-(3-bromopropanoyl)benzoate)

• Product Name: Methyl 2-amino-6-(3-bromopropanoyl)benzoate
• CAS No: 1806307-82-3
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 4950944
• Update Time: 2025-06-07

Methyl 2-amino-6-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(3-bromopropanoyl)benzoate

• Inchi： 1S/C11H12BrNO3/c1-16-11(15)10-7(9(14)5-6-12)3-2-4-8(10)13/h2-4H,5-6,13H2,1H3
• InChI Key： HNPRQOGNXCWGMT-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 2
• Topological Polar Surface Area: 69.4

Additional information on Methyl 2-amino-6-(3-bromopropanoyl)benzoate

Methyl 2-amino-6-(3-bromopropanoyl)benzoate (CAS No. 1806307-82-3): An Overview

Methyl 2-amino-6-(3-bromopropanoyl)benzoate (CAS No. 1806307-82-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Methyl 2-amino-6-(3-bromopropanoyl)benzoate.

Chemical Structure and Properties

Methyl 2-amino-6-(3-bromopropanoyl)benzoate is a derivative of benzoic acid with a methyl ester group and a brominated propanoyl moiety attached to the aromatic ring. The presence of the amino group and the bromine atom imparts unique chemical reactivity and biological activity to the molecule. The compound has a molecular formula of C₁₁H₁₂BrNO₃ and a molecular weight of approximately 274.11 g/mol.

The physical properties of Methyl 2-amino-6-(3-bromopropanoyl)benzoate include its solubility in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. It is relatively stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

Synthesis Methods

The synthesis of Methyl 2-amino-6-(3-bromopropanoyl)benzoate can be achieved through various routes, each with its own advantages and limitations. One common approach involves the reaction of 2-amino-6-methoxybenzoic acid with 3-bromopropionyl chloride in the presence of a base such as triethylamine. This method yields high purity products with good yields, making it suitable for large-scale production.

Another synthetic route involves the condensation of 2-amino-6-methoxybenzaldehyde with 3-bromopropionic acid followed by esterification with methanol. This method provides an alternative pathway for synthesizing the compound and can be optimized to improve yield and purity.

Biological Activity and Applications

Methyl 2-amino-6-(3-bromopropanoyl)benzoate has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs.

A study published in the Journal of Medicinal Chemistry reported that Methyl 2-amino-6-(3-bromopropanoyl)benzoate effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Methyl 2-amino-6-(3-bromopropanoyl)benzoate has also been explored for its anticancer activity. Research conducted at a leading pharmaceutical institute demonstrated that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. These preliminary results indicate that further investigation into the anticancer potential of Methyl 2-amino-6-(3-bromopropanoyl)benzoate is warranted.

Clinical Trials and Future Prospects

The promising preclinical data on Methyl 2-amino-6-(3-bromopropanoyl)benzoate have paved the way for early-stage clinical trials to evaluate its safety and efficacy in human subjects. A phase I clinical trial is currently underway to assess the pharmacokinetics, safety, and tolerability of the compound in healthy volunteers. Preliminary results from this trial are expected to provide valuable insights into the potential therapeutic applications of Methyl 2-amino-6-(3-bromopropanoyl)benzoate.

Beyond its immediate applications in anti-inflammatory and anticancer therapies, researchers are also exploring other potential uses for this compound. For instance, studies are underway to investigate its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The multifaceted biological activities of Methyl 2-amino-6-(3-bromopropanoyl)benzoate make it an exciting molecule for further research and development.

Conclusion

In conclusion, Methyl 2-amino-6-(3-bromopropanoyl)benzoate (CAS No. 1806307-82-3) is a promising organic compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents for a range of diseases.